Cas no 1878181-48-6 (2-Fluoro-2-(3-methyl-1,2-thiazol-5-yl)acetic acid)

2-Fluoro-2-(3-methyl-1,2-thiazol-5-yl)acetic acid structure
1878181-48-6 structure
Product Name:2-Fluoro-2-(3-methyl-1,2-thiazol-5-yl)acetic acid
CAS No:1878181-48-6
MF:C6H6FNO2S
MW:175.180743694305
CID:5740160
PubChem ID:131121519
Update Time:2023-11-10

2-Fluoro-2-(3-methyl-1,2-thiazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Isothiazoleacetic acid, α-fluoro-3-methyl-
    • 2-Fluoro-2-(3-methyl-1,2-thiazol-5-yl)acetic acid
    • EN300-1138373
    • 1878181-48-6
    • 2-Fluoro-2-(3-methyl-1,2-thiazol-5-yl)aceticacid
    • Inchi: 1S/C6H6FNO2S/c1-3-2-4(11-8-3)5(7)6(9)10/h2,5H,1H3,(H,9,10)
    • InChI Key: QECNRVBUSJICHH-UHFFFAOYSA-N
    • SMILES: C(C1=CC(C)=NS1)(F)C(=O)O

Computed Properties

  • Exact Mass: 175.01032777g/mol
  • Monoisotopic Mass: 175.01032777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • Density: 1.435±0.06 g/cm3(Predicted)
  • Boiling Point: 224.1±40.0 °C(Predicted)
  • pka: 0.81±0.10(Predicted)

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